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Introduction

TO-PRO-1 is a carbocyanine monomeric nucleic acid stain widely utilized in life sciences
research. It is characterized by its high affinity for double-stranded DNA (dsDNA) and its cell
impermeability. These core features make it an invaluable tool for identifying dead or
membrane-compromised cells in a variety of applications, including fluorescence microscopy
and flow cytometry. This technical guide provides an in-depth overview of the core fluorescence
properties of TO-PRO-1, detailed experimental protocols, and a comparative analysis with

other common viability dyes.

Core Properties of TO-PRO-1

TO-PRO-1 is essentially non-fluorescent in its unbound state. Upon intercalation into the DNA
double helix, its fluorescence quantum yield increases dramatically, resulting in a bright green
fluorescence. This property provides a high signal-to-noise ratio, making it an excellent probe

for detecting nucleic acids.
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hemical and Physical :

Property Value Reference

Quinolinium, 4-[(3-methyl-
2(3H)-
Chemical Name benzothiazolylidene)methyl]-1-  [1]

[3-(trimethylammonio)propyl]-,

diiodide
Molecular Formula C24H2912N3sS [2]
Molecular Weight 645.39 g/mol [1]
CAS Number 157199-59-2 2]

. Typically supplied as a 1 mM
Formulation o 2]
solution in DMSO

Store at -20°C, protected from
light. The solution is stable for

Storage [31[4]
at least two years under these

conditions.

Spectroscopic Properties

The fluorescence of TO-PRO-1 is dependent on its binding to nucleic acids. The excitation and
emission maxima provided below are for the DNA-bound state.

Parameter Wavelength (nm) Reference
Excitation Maximum (Aex) 515 [21[31[5]
Emission Maximum (Aem) 531 [2][3]I5]
Recommended Laser Line 488 nm or 514 nm [5]1[6]

. . ~525/30 nm or 530/30 nm
Recommended Emission Filter [51[7]
bandpass

Fluorescence Performance
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While specific values for the quantum yield and fluorescence lifetime of TO-PRO-1 are not

consistently reported in the literature, general characteristics of cyanine dyes provide an

estimation of its performance.

Parameter

Value/Characteristic

Reference

Quantum Yield (®)

Cyanine dyes bound to DNA
can have high quantum vyields,
often between 0.2 and 0.6, and
can be as high as 0.9. The
intrinsic fluorescence of
unbound dye is very low
(typically < 0.01).

Fluorescence Lifetime (1)

Data not readily available.

Fluorescence Enhancement

Upon binding to dsDNA, the
fluorescence intensity of
cyanine dyes like TO-PRO-1
can increase by over 1000-
fold.

Binding Affinity (Kd)

High affinity for dsDNA, with a
dissociation constant in the

micromolar range.

Binding Mechanism

Intercalation between DNA

base pairs.

Mechanism of Action as a Dead Cell Stain

The utility of TO-PRO-1 as a viability probe stems from its positive charge and hydrophilic

nature, which render it unable to cross the intact plasma membrane of live cells. In contrast,

cells that are dead or in the late stages of apoptosis have compromised membrane integrity,

allowing TO-PRO-1 to enter, bind to the nuclear DNA, and fluoresce brightly. This mechanism

allows for a clear distinction between live (non-fluorescent) and dead (green fluorescent) cell

populations.
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Diagram 1: Mechanism of TO-PRO-1 as a dead cell stain.

Experimental Protocols

The following are detailed protocols for using TO-PRO-1 for cell viability analysis in
fluorescence microscopy and flow cytometry. It is recommended to optimize concentrations and
incubation times for specific cell types and experimental conditions.

Protocol 1: Dead Cell Staining for Fluorescence
Microscopy

This protocol is suitable for staining dead cells in a population of adherent or suspension cells.
Materials:

e TO-PRO-1, 1 mM solution in DMSO

e Phosphate-Buffered Saline (PBS), Ca2* and Mg?* free

e Cell suspension or cells cultured on coverslips
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o Fluorescence microscope with appropriate filter sets (e.g., FITC or GFP)
Procedure:
e Cell Preparation:

o Suspension cells: Harvest cells by centrifugation (e.g., 300 x g for 5 minutes) and wash
once with PBS. Resuspend the cell pellet in PBS to a concentration of 1 x 10° to 1 x 10°
cells/mL.[3]

o Adherent cells: Wash cells grown on coverslips once with PBS.
» Staining Solution Preparation:

o Prepare a fresh 1 uM working solution of TO-PRO-1 by diluting the 1 mM stock solution
1:1000 in PBS. For some cell types, a final concentration of 100 nM may be sufficient.[3]

e Staining:
o Suspension cells: Add the TO-PRO-1 working solution to the cell suspension.
o Adherent cells: Cover the cells on the coverslip with the TO-PRO-1 working solution.
o Incubate for 15-30 minutes at room temperature, protected from light.

e Washing (Optional):

o For suspension cells, an optional wash step can be performed by centrifuging the cells
and resuspending them in fresh PBS to reduce background fluorescence.[3] For adherent
cells, gently wash with PBS.

e Imaging:
o Mount the coverslip or place a drop of the cell suspension on a microscope slide.

o Image immediately using a fluorescence microscope. Dead cells will exhibit bright green
nuclear fluorescence.
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Protocol 2: Dead Cell Staining for Flow Cytometry

This protocol allows for the quantification of dead cells in a population.

Materials:

TO-PRO-1, 1 mM solution in DMSO

Phosphate-Buffered Saline (PBS), Ca2* and Mg2* free

Flow cytometry tubes

Flow cytometer with a 488 nm laser
Procedure:
o Cell Preparation:
o Harvest cells and wash once with PBS.
o Resuspend the cells in PBS at a concentration of 1 x 10° to 1 x 10° cells/mL.[3]
o Transfer the cell suspension to flow cytometry tubes.
e Controls:
o Unstained control: A tube with cells but no TO-PRO-1 to set the baseline fluorescence.

o Positive control (optional but recommended): A tube of cells treated with a method to
induce necrosis (e.g., heat or ethanol treatment) to determine the position of the dead cell
population.

e Staining:
o Add TO-PRO-1 to the cell suspension to a final concentration of 100 nM to 1 puM.[3]
o Gently vortex to mix.

o Incubate for 15 minutes at room temperature, protected from light.[3]

© 2026 BenchChem. All rights reserved. 6/13 Tech Support


https://www.benchchem.com/product/b136677/docs?utm_src=pdf-body#to-pro-1-a-technical-guide-to-its-fluorescence-properties-and-applications
https://www.medchemexpress.com/to-pro-1.html
https://www.benchchem.com/product/b136677/docs?utm_src=pdf-body#to-pro-1-a-technical-guide-to-its-fluorescence-properties-and-applications
https://www.benchchem.com/product/b136677/docs?utm_src=pdf-body#to-pro-1-a-technical-guide-to-its-fluorescence-properties-and-applications
https://www.medchemexpress.com/to-pro-1.html
https://www.medchemexpress.com/to-pro-1.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b136677?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Flow Cytometry Analysis:
o Analyze the samples on a flow cytometer using 488 nm excitation.

o Collect the green fluorescence signal in a channel appropriate for FITC or GFP (e.g.,
530/30 nm bandpass filter).

o Gate on the cell population based on forward and side scatter to exclude debris.

o Quantify the percentage of TO-PRO-1 positive (dead) cells.

Experimental Workflow and Logical Relationships

The following diagram illustrates a typical workflow for a cell viability assay using TO-PRO-1.
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Diagram 2: Workflow for a cell viability assay using TO-PRO-1.
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Comparison with Other Viability Dyes

TO-PRO-1 is one of several available dyes for assessing cell viability. The choice of dye
depends on the specific application, instrumentation, and whether fixation is required.
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BENCHE

Dye

Mechanism

ExX/Em (nhm)
(DNA-
bound)

Cell
Permeabilit

y

Fixable

Notes

TO-PRO-1

DNA

Intercalator

515/531

Impermeant

No

Excellent for
dead cell
identification
in live-cell
imaging and
flow

cytometry.

Propidium
lodide (PI)

DNA

Intercalator

535/617

Impermeant

No

Avery
common red-
fluorescent
dead cell

stain.

DNA

Intercalator

546/647

Impermeant

No

A far-red
fluorescent
dead cell
stain, useful
for multicolor
experiments
with blue and
green

fluorophores.

DAPI

DNA Minor
Groove
Binder

358/461

Permeant

Yes

Stains the
nuclei of all
cells, but can
show brighter
staining in

dead cells.

YO-PRO-1

DNA

Intercalator

491/509

Enters
apoptotic

cells

No

Can
distinguish
between
early

apoptotic and
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late
apoptotic/nec
rotic cells
when used
with PL[7]

Can be used
with fixation
and

permeabilizati

Amine- on protocols,

Reactive Covalently as the

Dyes (e.g., binds to Various Impermeant Yes staining is

LIVE/DEAD amines covalent.

Fixable Dyes) Stains dead
cells much

more brightly
than live

cells.

Troubleshooting and Considerations

o High Background Fluorescence: This may be due to excess dye. Consider adding a wash
step after staining or reducing the dye concentration.

o Weak Signal: Ensure the dye has not been subjected to excessive light exposure. Check that
the filter sets on the microscope or flow cytometer are appropriate for TO-PRO-1. The cell
concentration may also be too low.

o Photobleaching: While cyanine dyes are generally photostable, minimize light exposure to
the sample before and during imaging to prevent photobleaching.

o Spectral Overlap: When performing multicolor experiments, ensure that the emission
spectrum of TO-PRO-1 does not overlap significantly with other fluorophores being used.

Conclusion
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TO-PRO-1 is a robust and reliable fluorescent probe for the identification of dead and
membrane-compromised cells. Its high affinity for DNA, significant fluorescence enhancement
upon binding, and cell impermeability make it a valuable tool for researchers in various fields.
By understanding its core properties and following optimized protocols, scientists can
effectively integrate TO-PRO-1 into their experimental workflows to obtain accurate and
reproducible cell viability data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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